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molecular formula C7H10N4O B8621495 6-(Ethylamino)pyridazine-3-carboxamide

6-(Ethylamino)pyridazine-3-carboxamide

Cat. No. B8621495
M. Wt: 166.18 g/mol
InChI Key: TUGIIENNBQRTTI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06365603B1

Procedure details

A suspension of 6-chloropyridazine-3-carboxamide (28.5 g, 0.18 mol) in methanol (200 ml) was treated with aqueous ethylamine (70% solution, 77 ml). The reaction was heated at reflux for 3½ hours. The reaction was allowed to cool to ambient temperature and stand overnight. The precipitate was filtered and washed with a small volume of water and dried to give 6-(ethylamino)pyridazine-3-carboxamide as pink solid (8.9 g). [The filtrates were evaporated to a small volume diluted with cold water (100 ml) and more of the desired solid was filtered-off, washed with water and dried (12.8 g). Total yield (21.7 g, 72%)].
Name
6-chloropyridazine-3-carboxamide
Quantity
28.5 g
Type
reactant
Reaction Step One
Name
methanol
Quantity
200 mL
Type
solvent
Reaction Step One
Name
ethylamine
Quantity
77 mL
Type
reactant
Reaction Step Two
Name
6-(ethylamino)pyridazine-3-carboxamide

Identifiers

REACTION_CXSMILES
Cl[C:2]1[N:7]=[N:6][C:5]([C:8]([NH2:10])=[O:9])=[CH:4][CH:3]=1.[CH2:11]([NH2:13])[CH3:12]>CO>[CH2:11]([NH:13][C:2]1[N:7]=[N:6][C:5]([C:8]([NH2:10])=[O:9])=[CH:4][CH:3]=1)[CH3:12]

Inputs

Step One
Name
6-chloropyridazine-3-carboxamide
Quantity
28.5 g
Type
reactant
Smiles
ClC1=CC=C(N=N1)C(=O)N
Name
methanol
Quantity
200 mL
Type
solvent
Smiles
CO
Step Two
Name
ethylamine
Quantity
77 mL
Type
reactant
Smiles
C(C)N

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction was heated
TEMPERATURE
Type
TEMPERATURE
Details
at reflux for 3½ hours
FILTRATION
Type
FILTRATION
Details
The precipitate was filtered
WASH
Type
WASH
Details
washed with a small volume of water
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
6-(ethylamino)pyridazine-3-carboxamide
Type
product
Smiles
C(C)NC1=CC=C(N=N1)C(=O)N
Measurements
Type Value Analysis
AMOUNT: MASS 8.9 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.